Cas no 153705-18-1 (4(1H)-Pyridinone,3-acetyl-2-methyl-)

4(1H)-Pyridinone,3-acetyl-2-methyl- structure
153705-18-1 structure
Product Name:4(1H)-Pyridinone,3-acetyl-2-methyl-
CAS No:153705-18-1
MF:C8H9NO2
MW:151.162562131882
CID:106291
PubChem ID:45085803
Update Time:2025-04-18

4(1H)-Pyridinone,3-acetyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,3-acetyl-2-methyl-
    • 3-acetyl-2-methyl-1H-pyridin-4-one
    • 4(1H)-Pyridinone, 3-acetyl-2-methyl- (9CI)
    • AB84225
    • 3-Acetyl-2-methylpyridin-4(1H)-one
    • 153705-18-1
    • 1-(4-HYDROXY-2-METHYLPYRIDIN-3-YL)ETHANONE
    • Inchi: 1S/C8H9NO2/c1-5-8(6(2)10)7(11)3-4-9-5/h3-4H,1-2H3,(H,9,11)
    • InChI Key: RGJMUXCBWLNVGU-UHFFFAOYSA-N
    • SMILES: O=C1C=CNC(C)=C1C(C)=O

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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